4-(Diphenylmethylene)piperidine trifluoroacetate

• CAS RN: 1219623-79-6
• Molecular Formula: C20H20F3NO2
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 4-benzhydrylidenepiperidine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C18H19N.C2HF3O2/c1-3-7-15(8-4-1)18(16-9-5-2-6-10-16)17-11-13-19-14-12-17;3-2(4,5)1(6)7/h1-10,19H,11-14H2;(H,6,7)
• InChI Key: ASESTRIVQKWYIA-UHFFFAOYSA-N
• SMILES: C1CNCCC1=C(C2=CC=CC=C2)C3=CC=CC=C3.C(=O)(C(F)(F)F)O

Description

4-(Diphenylmethylene)piperidine trifluoroacetate is a useful research compound. Its molecular formula is C20H20F3NO2 and its molecular weight is 363.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of diphenyl(piperidin-4-yl)methanol (J. Med. Chem. 1989, 32(1), 105-118) (0.42 g, 1.57 mmol) in methylene chloride (15 mL) was added trifluoroacetic acid (3 mL), and the reaction mixture was stirred at room temperature overnight. The reaction mixture was concentrated to yield the trifluoroacetic acid salt of the title compound. 1H NMR (300 MHz, DMSO-d6) δ ppm 7.35 (tt, J=7.33, 1.65 Hz, 4H), 7.26 (m, 4H), 7.15 (dt, J=6.36, 1.57 Hz, 2H), 3.15 (m, 4H), 2.43 (t, 4H); MS (DCI) m/z 250 (M+H)+.